Cas no 2229383-18-8 (4,4-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclohexan-1-amine
• CAS No: 2229383-18-8
• MF: C₁₂H₁₃F₅N₂
• MW: 280.237040281296
• CID: 6321070
• PubChem ID: 165855340
• Update Time: 2025-10-30

4,4-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclohexan-1-amine
• EN300-1944186
• 2229383-18-8
• 4,4-difluoro-1-[4-(trifluoromethyl)pyridin-3-yl]cyclohexan-1-amine

• Inchi： 1S/C12H13F5N2/c13-11(14)4-2-10(18,3-5-11)9-7-19-6-1-8(9)12(15,16)17/h1,6-7H,2-5,18H2
• InChI Key： BOEQSTZHVRSULR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=NC=CC=2C(F)(F)F)(CC1)N)F

Computed Properties

• Exact Mass: 280.09988923g/mol
• Monoisotopic Mass: 280.09988923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 4,4-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclohexan-1-amine

Research Brief on 4,4-Difluoro-1-[4-(Trifluoromethyl)pyridin-3-yl]cyclohexan-1-amine (CAS: 2229383-18-8)

Recent studies on the compound 4,4-difluoro-1-[4-(trifluoromethyl)pyridin-3-yl]cyclohexan-1-amine (CAS: 2229383-18-8) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents. This fluorinated cyclohexylamine derivative has garnered attention due to its unique structural features, which include both difluoro and trifluoromethyl substituents. These moieties are known to enhance metabolic stability and bioavailability, making the compound particularly valuable in drug discovery programs targeting central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for developing potent and selective kinase inhibitors. Researchers utilized 2229383-18-8 to create a series of analogs that showed promising activity against JAK family kinases, with IC50 values in the low nanomolar range. The presence of the 4-(trifluoromethyl)pyridine moiety was found to be critical for maintaining target engagement while improving pharmacokinetic properties.

In parallel developments, patent applications from major pharmaceutical companies have disclosed the use of this compound in the synthesis of TRPV1 antagonists. The difluoro-cyclohexylamine scaffold appears to confer optimal spatial orientation for receptor binding, as evidenced by molecular docking studies. One particular derivative, incorporating the 2229383-18-8 core structure, demonstrated superior in vivo efficacy in pain models compared to current clinical candidates.

Recent synthetic methodology improvements have also been reported for 4,4-difluoro-1-[4-(trifluoromethyl)pyridin-3-yl]cyclohexan-1-amine. A 2024 publication in Organic Process Research & Development described a scalable, enantioselective route to this intermediate using asymmetric hydrogenation. This advancement addresses previous challenges in producing the compound in high optical purity, which is essential for its application in chiral drug molecules.

Analytical characterization of 2229383-18-8 has been enhanced through modern techniques. Comprehensive NMR studies, including 19F-NMR and 2D experiments, have provided detailed structural insights. These analyses confirm the compound's conformational preferences in solution, which appear to correlate with its biological activity in various assay systems.

The safety profile of this compound has been evaluated in preliminary toxicology studies. While showing good tolerability in standard assays, researchers note that metabolic studies reveal the formation of potentially reactive intermediates, suggesting the need for careful structural modification in downstream development. This finding has prompted several groups to explore prodrug strategies when utilizing this scaffold.

Looking forward, 4,4-difluoro-1-[4-(trifluoromethyl)pyridin-3-yl]cyclohexan-1-amine continues to be a focus of structure-activity relationship studies. Its versatility as a building block for medicinal chemistry, combined with recent synthetic accessibility improvements, positions it as an important tool in the development of next-generation therapeutics. Ongoing research is exploring its incorporation into compounds targeting emerging biological pathways, including those involved in neurodegenerative diseases and immuno-oncology.